Cas no 1698191-34-2 (2-{1,8,10-triazatricyclo7.4.0.0,2,7trideca-2,4,6,8-tetraen-12-yl}ethan-1-ol)

• Product Name: 2-{1,8,10-triazatricyclo7.4.0.0,2,7trideca-2,4,6,8-tetraen-12-yl}ethan-1-ol
• CAS No: 1698191-34-2
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6431040
• PubChem ID: 136840390
• Update Time: 2025-07-09

2-{1,8,10-triazatricyclo7.4.0.0,2,7trideca-2,4,6,8-tetraen-12-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{1,8,10-triazatricyclo7.4.0.0,2,7trideca-2,4,6,8-tetraen-12-yl}ethan-1-ol
• 1698191-34-2
• EN300-1118125
• 2-{1,8,10-triazatricyclo[7.4.0.0,2,7]trideca-2,4,6,8-tetraen-12-yl}ethan-1-ol

• Inchi： 1S/C12H15N3O/c16-6-5-9-7-13-12-14-10-3-1-2-4-11(10)15(12)8-9/h1-4,9,16H,5-8H2,(H,13,14)
• InChI Key： NIVSKEOAMLTDHP-UHFFFAOYSA-N
• SMILES： OCCC1CNC2=NC3C=CC=CC=3N2C1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.1Ų

Additional information on 2-{1,8,10-triazatricyclo7.4.0.0,2,7trideca-2,4,6,8-tetraen-12-yl}ethan-1-ol

Compound CAS No. 1698191-34-2: 2-{1,8,10-Triazatricyclo[7.4.0.0²,⁷]trideca-2,4,6,8-tetraen-12-yl}ethan-1-ol

The compound with CAS No. 1698191-34-2, known as 2-{1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2,4,6,8-tetraen-12-yl}ethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex tricyclic structure, which includes a triazine ring fused with a bicyclic system containing multiple double bonds and a hydroxethyl group attached to the nitrogen atom at position 12.

Recent studies have highlighted the unique electronic properties of this compound due to its conjugated system and nitrogen-rich framework. Researchers have explored its potential as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The triazatricyclo structure provides an ideal platform for π-conjugation and metal coordination sites, making it a promising candidate for applications in electronics and catalysis.

In terms of synthesis, the compound is typically prepared through a multi-step process involving cyclization reactions and selective functionalization of intermediate compounds. The synthesis pathway often involves the use of transition metal catalysts to facilitate the formation of the tricyclic framework while maintaining the stereochemistry of the molecule.

One of the most exciting developments involving this compound is its role in drug discovery research. The ethan-1-ol group attached to the triazine ring has been shown to enhance bioavailability and solubility in aqueous environments without compromising the stability of the molecule's core structure.

Moreover, computational studies using density functional theory (DFT) have revealed that this compound exhibits unusual electronic delocalization patterns due to its extended conjugation system. These findings suggest that it could serve as an efficient electron transport material in organic photovoltaic devices.

Another area where this compound has shown potential is in the development of sensors for environmental monitoring applications. Its ability to form stable complexes with metal ions such as copper(II) and zinc(II) makes it suitable for detecting trace amounts of these metals in water samples.

Looking ahead, ongoing research is focused on optimizing the synthesis process to improve yield and scalability while exploring new functionalization strategies to expand its range of applications further.